Cas no 1314704-06-7 (Benzeneacetic acid, 4-(1-carboxycyclobutyl)-, 1-methyl ester)

Benzeneacetic acid, 4-(1-carboxycyclobutyl)-, 1-methyl ester structure
1314704-06-7 structure
Product Name:Benzeneacetic acid, 4-(1-carboxycyclobutyl)-, 1-methyl ester
CAS No:1314704-06-7
MF:C14H16O4
MW:248.274444580078
CID:2102162
Update Time:2023-11-19

Benzeneacetic acid, 4-(1-carboxycyclobutyl)-, 1-methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-[4-(2-METHOXY-2-OXOETHYL)PHENYL]CYCLOBUTANE-1-CARBOXYLIC ACID
    • 1-[4-(2-METHOXY-2-OXOETHYL)PHENYL]CYCLOBUTANE-1-CA
    • CID 122174167
    • Benzeneacetic acid, 4-(1-carboxycyclobutyl)-, 1-methyl ester
    • Inchi: 1S/C14H16O4/c1-18-12(15)9-10-3-5-11(6-4-10)14(13(16)17)7-2-8-14/h3-6H,2,7-9H2,1H3,(H,16,17)
    • InChI Key: RDLQUTJGZDYCFC-UHFFFAOYSA-N
    • SMILES: OC(C1(C2C=CC(CC(=O)OC)=CC=2)CCC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 325
  • Topological Polar Surface Area: 63.6

Experimental Properties

  • Density: 1.249±0.06 g/cm3(Predicted)
  • Boiling Point: 401.7±33.0 °C(Predicted)
  • pka: 4.37±0.20(Predicted)
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